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Compound of Interest
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butyl (2,4-

dimethylphenyl)carbamate

CAS No.: 113579-11-6

Cat. No.: B3961058

Get Quote

Content Type: Technical Comparison Guide Target Audience: Medicinal Chemists, Analytical

Scientists, and Drug Development Professionals.

Introduction: The Validation Challenge
In small molecule drug discovery, the molecular formula C13H19NO2 represents a significant

chemical space, including phenethylamine derivatives (e.g., 3,4-Methylenedioxy-N-

propylamphetamine), local anesthetics (e.g., Ethyl 4-(butylamino)benzoate), and synthetic

intermediates.

While High-Resolution Mass Spectrometry (HRMS) confirms molecular identity, it often fails to

capture bulk purity—the presence of inorganic salts, solvates, or non-ionizable impurities.

Consequently, top-tier journals (e.g., J. Med. Chem.) and regulatory bodies (FDA) historically

mandate Combustion Analysis (CHN) to within ±0.4% of theoretical values.

This guide provides the definitive calculation for C13H19NO2 and objectively compares the two

dominant validation methodologies: Classical Combustion Analysis (CHNS) versus HRMS.
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Theoretical Framework: The Calculation
Before experimental validation, the theoretical baseline must be established using IUPAC

standard atomic weights.

Target Molecule: C13H19NO2 Molecular Weight Calculation:

Element Count
Atomic Weight (
g/mol )

Total Mass
Contribution

Carbon (C) 13 12.011 156.143

Hydrogen (H) 19 1.008 19.152

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 2 15.999 31.998

TOTAL 221.300 g/mol

Theoretical Elemental Composition (% by Mass):

%C:

%H:

%N:

%O:

(Calculated by difference in CHN analysis)

Acceptance Criteria (±0.4% Rule): To pass validation, experimental results must fall within:

C: 70.16% – 70.96%

H: 8.25% – 9.05%

N: 5.93% – 6.73%
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Comparative Analysis: Combustion (CHN) vs. HRMS
Method A: Combustion Analysis (The Gold Standard)
Mechanism: The sample is flash-combusted at >1000°C in an oxygen-rich environment. Gases

(

,

,

,

) are separated via GC and quantified by Thermal Conductivity Detection (TCD).

Pros:

Absolute Purity: Detects non-combustible impurities (e.g., silica, inorganic salts) which

lower %C/H/N values proportionally.

Solvate Detection: Immediately reveals trapped solvent (e.g., DCM or EtOAc) via skewed

C/H ratios.

Regulatory Preference: Still the benchmark for "purity" in new chemical entities (NCEs).

Cons:

Sample Hungry: Requires 2–5 mg of material.

Destructive: Sample cannot be recovered.

Technique Sensitive: Hygroscopic samples cause massive errors in %H.

Method B: High-Resolution Mass Spectrometry (HRMS)
Mechanism: Soft ionization (ESI/APCI) followed by Orbitrap or Q-TOF detection to measure

with <5 ppm error.

Pros:
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Sensitivity: Requires nanograms (<0.1 mg).

Specificity: Confirms formula

directly via isotopic fine structure.

Speed: High throughput compatible.[1]

Cons:

Blind Spots: Does not detect inorganic impurities (e.g., NaCl, Silica gel) that do not ionize.

A sample can be 80% pure (20% salt) and still give a perfect HRMS match.

Not Quantitative: Signal intensity does not linearly equal mass purity without rigorous

internal standards.

Summary Data Comparison
Feature

Combustion Analysis
(CHN)

HRMS (Orbitrap/Q-TOF)

Primary Output
Weight % of Elements (Bulk

Purity)

Exact Mass & Isotope Pattern

(Identity)

Sample Req. 2.0 – 5.0 mg < 0.1 mg

Accuracy Limit ±0.3% (absolute) < 5 ppm (mass error)

Impurity Blindness
None (everything weighs

something)
High (blind to salts/solvents)

Cost Per Run
Low (

30)

High (

100 instrument time)

Experimental Protocols
Protocol A: Microanalysis (Combustion) for C13H19NO2
This protocol assumes the use of a standard analyzer (e.g., Elementar vario EL cube).

Sample Drying (Critical):
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Dry C13H19NO2 under high vacuum (<0.1 mbar) at 40°C for 12 hours to remove trace

solvents.

Why: Trapped DCM (1 mole) shifts %C by >2%, causing automatic failure.

Weighing:

Use a microbalance (readability 0.001 mg).

Weigh 2.000–3.000 mg of sample into a tin capsule.

Fold capsule hermetically to exclude atmospheric nitrogen.

Combustion:

Drop capsule into combustion tube (1150°C) with

catalyst.

Oxygen jet injection ensures flash combustion.

Reduction:

Gases pass over hot copper (850°C) to reduce

to

and remove excess

.

Detection:

,

, and

are separated via adsorption columns and detected by TCD.

Protocol B: HRMS Validation
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This protocol assumes a Thermo Q-Exactive or Agilent Q-TOF.

Preparation:

Dissolve ~0.1 mg C13H19NO2 in 1 mL Methanol (LC-MS grade).

Dilute 1:100 with 0.1% Formic Acid in Water/MeOH (50:50).

Infusion:

Direct infusion at 5 µL/min or LC-MS injection.

Settings:

Mode: ESI Positive (+).

Mass Range: m/z 100–500.

Resolution: 140,000 (Orbitrap) or >20,000 (Q-TOF).

Data Analysis:

Target Ion

.

Verify Isotope Pattern: The

peak (M+1) should be ~14.3% intensity of the M peak (1.1% × 13 carbons).

Visualizations
Diagram 1: Analytical Decision Matrix
When to use Combustion vs. HRMS in the drug development pipeline.
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Sample C13H19NO2 Synthesized

Sample Amount Available?

< 5 mg (Early Discovery) > 100 mg (Lead Op / Scale-up)

Run HRMS + 1H NMR Run Combustion Analysis (CHN)

Confirms Structure
(Acceptable for initial screening) Result > ±0.4% Deviation?

Confirms Bulk Purity
(Required for Publication/FDA)

No (Pass)

Check for Solvates
(e.g., +0.5 H2O)

Yes (Fail)

Re-dry & Retest

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate validation method based on

development stage and sample availability.

Diagram 2: Combustion Analysis Workflow Logic
The causality of how a sample becomes a data point.

C13H19NO2
(Solid)

Combustion
(1150°C + O2)

Encapsulate Gas Mixture
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Integration
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Figure 2: The chemical transformation pathway within a CHNS analyzer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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